Cas no 31333-36-5 (Propyl nitroacetate)

• Product Name: Propyl nitroacetate
• CAS No: 31333-36-5
• MF: C₅H₉NO₄
• MW: 147.129261732101
• CID: 2821622
• PubChem ID: 14288165
• Update Time: 2025-04-21

Propyl nitroacetate Chemical and Physical Properties

Names and Identifiers

• 31333-36-5
• SCHEMBL8716689
• Propyl nitroacetate
• DTXSID90558469

• Inchi： 1S/C5H9NO4/c1-2-3-10-5(7)4-6(8)9/h2-4H2,1H3
• InChI Key： XQMNREAJJOSXMH-UHFFFAOYSA-N
• SMILES： O(C(C[N+](=O)[O-])=O)CCC

Computed Properties

• Exact Mass: 147.05315777Da
• Monoisotopic Mass: 147.05315777Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.1Ų